Cas no 75205-42-4 (2-(2-methylphenyl)-3-oxobutanenitrile)

• Product Name: 2-(2-methylphenyl)-3-oxobutanenitrile
• CAS No: 75205-42-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD11208567
• CID: 539951
• PubChem ID: 13261193
• Update Time: 2025-07-17

2-(2-methylphenyl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-acetyl-2-methyl-
• 2-(2-methylphenyl)-3-oxobutanenitrile
• 1-(o-methylphenyl)-1-cyanoacetone

• MDL： MFCD11208567
• Inchi： 1S/C11H11NO/c1-8-5-3-4-6-10(8)11(7-12)9(2)13/h3-6,11H,1-2H3
• InChI Key： VCCNOAFOXWPURG-UHFFFAOYSA-N
• SMILES： O=C(C)C(C#N)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 40.9

Additional information on 2-(2-methylphenyl)-3-oxobutanenitrile

Research Briefing on 2-(2-methylphenyl)-3-oxobutanenitrile (CAS: 75205-42-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-(2-methylphenyl)-3-oxobutanenitrile (CAS: 75205-42-4) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(2-methylphenyl)-3-oxobutanenitrile, emphasizing its utility as a precursor for the development of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently synthesized via a modified Knoevenagel condensation, yielding high purity and scalability for industrial applications. The study also identified optimal reaction conditions, including the use of mild Lewis acids to enhance yield and selectivity.

In the context of biological activity, recent investigations have revealed that 2-(2-methylphenyl)-3-oxobutanenitrile exhibits moderate inhibitory effects on specific protein kinases involved in inflammatory pathways. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against JAK3 kinases, which are implicated in autoimmune diseases. The study utilized molecular docking simulations to elucidate the binding interactions, suggesting that the nitrile and oxo functional groups play critical roles in kinase inhibition.

Further research has explored the potential of 2-(2-methylphenyl)-3-oxobutanenitrile as a building block for drug discovery. A collaborative study between academic and industrial researchers, published in ACS Chemical Biology in early 2024, described the incorporation of this compound into a library of small molecules screened for anticancer activity. Preliminary results indicated that certain derivatives exhibited selective cytotoxicity against breast cancer cell lines, with mechanisms involving the disruption of mitochondrial function.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-(2-methylphenyl)-3-oxobutanenitrile-based compounds. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for further structural modifications to improve bioavailability and reduce off-target effects. The review also emphasized the importance of in vivo studies to validate the therapeutic potential of these molecules.

In conclusion, 2-(2-methylphenyl)-3-oxobutanenitrile (CAS: 75205-42-4) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and anticancer drug development. Ongoing research aims to address current limitations and expand its utility in targeted therapies. Future directions may include the exploration of novel derivatives and combination therapies to enhance efficacy and safety profiles.